(2E)-N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-(4-nitrophenyl)prop-2-enamide

• IUPAC Name: (E)-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C18H15N3O5S2/c1-20-15-9-8-14(28(2,25)26)11-16(15)27-18(20)19-17(22)10-5-12-3-6-13(7-4-12)21(23)24/h3-11H,1-2H3/b10-5+,19-18?
• InChI Key: WASXAHBJSHGXPM-AYVOTNPBSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)C=CC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: CN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)/C=C/C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H15N3O5S2
• Molecular Weight: 417.5 g/mol
• CAS No.: 683238-15-5

Description

(2E)-N-[(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-(4-nitrophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C18H15N3O5S2 and its molecular weight is 417.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has explored the synthesis and characterization of metal complexes with heterocyclic sulfonamides, demonstrating their potential as carbonic anhydrase inhibitors, highlighting the role of sulfonamide and acrylamide groups in bioactive compounds (Büyükkıdan et al., 2013). Additionally, studies on controlled radical polymerization of acrylamide derivatives reveal insights into manipulating molecular structures for specific applications, including medical and engineering materials (Mori, Sutoh, & Endo, 2005).

Biological Evaluation and Molecular Docking

Further, research on benzenesulfonamide derivatives encompasses their synthesis, biological evaluation, molecular docking, and DFT calculations, revealing their potential in medicinal chemistry, particularly as antitumor agents and enzyme inhibitors (Fahim & Shalaby, 2019). This suggests avenues for the exploration of similar compounds in therapeutic contexts.

Novel Material Development

Studies on novel hydrophobically associating polyacrylamides for enhanced oil recovery illustrate the industrial application potential of acrylamide derivatives, indicating their utility in improving the efficiency of resource extraction processes (Gou et al., 2015).